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Executive Summary
Poly(2-methacryloyloxyethyl phosphorylcholine), or poly(MPC), is a biomimetic polymer

that has garnered significant attention across the biomedical field for its exceptional

biocompatibility.[1] Inspired by the composition of the cell membrane's outer surface,

poly(MPC) features a zwitterionic phosphorylcholine group that mimics the natural cellular

interface.[2] This unique chemistry imparts a remarkable ability to resist nonspecific protein

adsorption, cell adhesion, and thrombus formation, making it an ideal material for a vast range

of applications, from drug delivery systems and medical device coatings to artificial organs.[1]

[3][4] This technical guide provides a comprehensive overview of the core principles governing

poly(MPC)'s biocompatibility, detailed experimental methodologies for its evaluation, and

quantitative data to support its performance.

Core Principle: The Biomimetic Hydration Layer
The superior biocompatibility of poly(MPC) is primarily attributed to its strong interaction with

water molecules.[5] The zwitterionic phosphorylcholine groups on the polymer side chains

organize surrounding water to form a substantial, stable hydration layer.[1] This layer functions

as a physical and energetic barrier, effectively preventing the initial adsorption of proteins onto
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the material surface. Since protein adsorption is the critical first step that triggers a cascade of

biological responses—including cell adhesion, platelet activation, and the foreign body

response—its inhibition is key to the material's bio-inert nature.[6][7] Research has shown that

a high density of poly(MPC) chains on a surface can reduce plasma protein adsorption to less

than 5 ng/cm².[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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